1,4-Dimethyl 2-[2-({10-methyl-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9,11-tetraen-12-yl}sulfanyl)acetamido]benzene-1,4-dicarboxylate

Specification

• CAS No.: 315711-52-5
• Molecular Formula: C22H21N3O5S2
• Molecular Weight: 471.55
• IUPAC Name: dimethyl 2-[[2-[(10-methyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9,11-tetraen-12-yl)sulfanyl]acetyl]amino]benzene-1,4-dicarboxylate
• Standard InChI: InChI=1S/C22H21N3O5S2/c1-11-23-19(18-14-5-4-6-16(14)32-20(18)24-11)31-10-17(26)25-15-9-12(21(27)29-2)7-8-13(15)22(28)30-3/h7-9H,4-6,10H2,1-3H3,(H,25,26)
• Standard InChI Key: KHJMRWZAHMMZLX-UHFFFAOYSA-N
• SMILES: CC1=NC2=C(C3=C(S2)CCC3)C(=N1)SCC(=O)NC4=C(C=CC(=C4)C(=O)OC)C(=O)OC

Introduction

The compound 1,4-Dimethyl 2-[2-({10-methyl-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9,11-tetraen-12-yl}sulfanyl)acetamido]benzene-1,4-dicarboxylate is a complex organic molecule that incorporates a tricyclic core with a thia and diaza structure, linked to a benzene dicarboxylate moiety. This compound is not directly referenced in the provided search results, so we will deduce its properties and potential applications based on its components and similar compounds.

Potential Applications

Given the complexity of this molecule, potential applications could include:

• Pharmaceuticals: The presence of heterocyclic rings often found in drugs suggests it might have biological activity.

• Materials Science: The dicarboxylate group could be used in polymer synthesis.

Synthesis and Preparation

The synthesis of this compound would likely involve multiple steps, including:

• Formation of the Tricyclic Core: This might involve condensation reactions or cyclization processes.

• Attachment of the Benzene Dicarboxylate Moiety: This could involve amide bond formation or esterification reactions.

Research Findings

While specific research findings on this exact compound are not available, similar compounds with tricyclic structures and dicarboxylate moieties have shown promise in various fields, including pharmaceuticals and materials science.